Cas no 1805043-70-2 (2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride
• CAS No: 1805043-70-2
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4980396
• Update Time: 2025-10-28

2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-6-1-5(4-12)2-7(11)8(6)15(10,13)14/h1-2H,3H2
• InChI Key： YOPWAORTUHCOBQ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=CC=1CCl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride

Recent Advances in the Application of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride (CAS: 1805043-70-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride (CAS: 1805043-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, chemical properties, and biological applications.

Recent studies have highlighted the utility of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological activities. The presence of both chloromethyl and sulfonyl chloride functional groups in this molecule allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways.

One of the most notable applications of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride is its role in the synthesis of covalent inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors of cysteine proteases, which are implicated in cancer and inflammatory diseases. The compound's ability to form stable covalent bonds with target proteins has opened new avenues for the design of long-acting therapeutic agents.

In addition to its use in covalent inhibitor design, recent research has explored the potential of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride in the development of fluorescent probes for biological imaging. By conjugating this compound with various fluorophores, scientists have created highly sensitive probes for detecting sulfhydryl groups in living cells. These probes have shown promise in studying redox biology and oxidative stress, providing valuable tools for understanding disease mechanisms at the molecular level.

The safety and handling of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride have also been subjects of recent investigations. Due to its reactive nature, proper storage conditions and handling protocols are essential to ensure researcher safety and compound stability. Studies have recommended storing the compound under inert atmosphere at low temperatures to prevent degradation and unwanted side reactions.

Looking forward, the unique chemical properties of 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride continue to inspire innovative applications in drug discovery. Ongoing research is exploring its potential in targeted drug delivery systems and as a linker in antibody-drug conjugates (ADCs). The compound's versatility and reactivity position it as a valuable tool in the medicinal chemist's toolkit, with potential applications across multiple therapeutic areas.

In conclusion, 2-Chloromethyl-4-cyano-6-fluorobenzenesulfonyl chloride (CAS: 1805043-70-2) represents an important chemical entity in contemporary pharmaceutical research. Its diverse applications, from covalent inhibitor design to biological probe development, underscore its significance in advancing chemical biology and drug discovery efforts. Future research will likely uncover additional uses for this versatile compound as scientists continue to explore its potential in addressing unmet medical needs.